7-(aminomethyl)-1-benzothiophene-2-carbonitrile hydrochloride
Overview
Description
7-(Aminomethyl)-1-benzothiophene-2-carbonitrile hydrochloride (AMBTC) is a synthetic organic compound that has a wide range of applications in pharmaceutical, medical, and scientific research. AMBTC is an important intermediate for the synthesis of many compounds, including drugs and other compounds used in laboratory experiments. It is also used as a reactant in the synthesis of various pharmaceuticals and biochemicals. This article will provide an overview of AMBTC, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
7-(aminomethyl)-1-benzothiophene-2-carbonitrile hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including drugs and other compounds used in laboratory experiments. It is also used as a reactant in the synthesis of various pharmaceuticals and biochemicals. This compound has been used in the synthesis of the anti-inflammatory drug celecoxib, the anti-cancer drug lapatinib, and the antifungal drug fluconazole. It has also been used in the synthesis of the anticonvulsant drug lamotrigine and the antimalarial drug artemisinin.
Mechanism of Action
The mechanism of action of 7-(aminomethyl)-1-benzothiophene-2-carbonitrile hydrochloride is not yet fully understood. It is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It is also believed to act as an inhibitor of the enzyme aromatase, which is involved in the conversion of testosterone to estrogen.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to have anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the activity of certain enzymes, such as COX-2 and 5-LOX. In addition, it has been shown to inhibit the activity of aromatase, which is involved in the conversion of testosterone to estrogen.
Advantages and Limitations for Lab Experiments
The main advantage of using 7-(aminomethyl)-1-benzothiophene-2-carbonitrile hydrochloride for laboratory experiments is that it is a relatively inexpensive and easy to synthesize compound. It is also a relatively stable compound, which makes it suitable for use in a variety of laboratory experiments. However, there are some limitations to using this compound for laboratory experiments. For example, it is not water-soluble, which can make it difficult to use in certain experiments. Additionally, it can be toxic at high concentrations, so it is important to use it in a controlled and safe manner.
Future Directions
There are many potential future directions for research on 7-(aminomethyl)-1-benzothiophene-2-carbonitrile hydrochloride. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore the potential of this compound as a drug or therapeutic agent. Furthermore, research could be done to explore the potential of this compound as an intermediate in the synthesis of other compounds. Finally, further research could be done to explore the potential of this compound as a reactant in the synthesis of various pharmaceuticals and biochemicals.
Synthesis Methods
7-(aminomethyl)-1-benzothiophene-2-carbonitrile hydrochloride can be synthesized through a variety of methods, including the reaction of 1-benzothiophene-2-carbonitrile with 7-amino-4-methylcoumarin in the presence of a base. This reaction is known as the “Coumarin Method” and yields this compound as a white solid. Other methods of synthesis include the reaction of 1-benzothiophene-2-carbonitrile with an amine in the presence of a base, and the reaction of 1-benzothiophene-2-carbonitrile with an amine in the presence of an acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(aminomethyl)-1-benzothiophene-2-carbonitrile hydrochloride involves the reaction of 1-benzothiophene-2-carbonitrile with formaldehyde and ammonium chloride in the presence of a catalyst to form the intermediate 7-(aminomethyl)-1-benzothiophene-2-carbonitrile. The intermediate is then treated with hydrochloric acid to obtain the final product as a hydrochloride salt.", "Starting Materials": [ "1-benzothiophene-2-carbonitrile", "formaldehyde", "ammonium chloride", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: 1-benzothiophene-2-carbonitrile is reacted with formaldehyde and ammonium chloride in the presence of a catalyst to form the intermediate 7-(aminomethyl)-1-benzothiophene-2-carbonitrile.", "Step 2: The intermediate is treated with hydrochloric acid to obtain the final product as a hydrochloride salt." ] } | |
CAS RN |
2402829-60-9 |
Molecular Formula |
C10H9ClN2S |
Molecular Weight |
224.7 |
Purity |
95 |
Origin of Product |
United States |
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